Levamisole hydrochloride

• CAS No.: 16595-80-5
• Product Name: Levamisole hydrochloride
• IUPAC Name: (6S)-6-phenyl-2,3,5,6-tetrahydroimidazo[2,1-b][1,3]thiazole;hydrochloride
• Synonyms: 16595-80-5; Levamisole HCl; Ergamisol; Tramisol; Tramisole
• Molecular Formula: C11H13ClN2S
• Molecular Weight: 240.749
• InChI: InChI=1S/C11H12N2S.ClH/c1-2-4-9(5-3-1)10-8-13-6-7-14-11(13)12-10;/h1-5,10H,6-8H2;1H/t10-;/m1./s1
• InChIKey: LAZPBGZRMVRFKY-HNCPQSOCSA-N
• SMILES: C1CSC2=NC(CN21)C3=CC=CC=C3.Cl
• Appearance: Solid powder
• Purity: > 98%
• Description: Levamisole hydrochloride is the orally bioavailable hydrochloride salt of the synthetic imidazothiazole derivative levamisole with anthelminthic and immunostimulating activities. In immunosuppressed states, levamisole may restore immune function by: 1) stimulating antibody formation, 2) stimulating T-cell activation and proliferation, 3) potentiatiating monocyte and macrophage phagocytosis and chemotaxis and 4) increasing neutrophil mobility, adherence, and chemotaxis. Check for active clinical trials or closed clinical trials using this agent. (NCI Thesaurus).
• References: 1: Abdel-Aziz O, Hussien EM, El Kosasy AM, Ahmed N. Comparative Study of; Univariate Spectrophotometry and Multivariate Calibration for the Determination; of Levamisole Hydrochloride and Closantel Sodium in a Binary Mixture. J AOAC Int.; 2016 Jul;99(4):941-7. doi: 10.5740/jaoacint.15-0252. Epub 2016 Jun 4. PubMed; PMID: 27302698.; ; ; 2: Campos DM, Barbosa AP, Oliveira JA, Barbosa CA, Lobo TF, Silva LG, Thomaz DV, ; Peixoto Jde C. EVALUATION OF THE THERAPEUTIC EFFICACY OF LEVAMISOLE HYDROCHLORIDE; ON THIRD-STAGE LARVAE OF Lagochilascaris minor IN EXPERIMENTALLY INFECTED MICE.; Rev Inst Med Trop Sao Paulo. 2016;58:43. doi: 10.1590/S1678-9946201658043. Epub; 2016 May 24. PubMed PMID: 27253745; PubMed Central PMCID: PMC4880000.; ; ; 3: Xu L, Luan F, Wang L, Liu H, Gao Y. Development of a capillary zone; electrophoresis method for determination of mebendazole and levamisole; hydrochloride in a combined tablet and a comparison with a LC method. J AOAC Int.; 2014 Jan-Feb;97(1):128-32. PubMed PMID: 24672869.; ; ; 4: Maude RJ, Silamut K, Plewes K, Charunwatthana P, Ho M, Abul Faiz M, Rahman R, ; Hossain MA, Hassan MU, Bin Yunus E, Hoque G, Islam F, Ghose A, Hanson J,; Schlatter J, Lacey R, Eastaugh A, Tarning J, Lee SJ, White NJ, Chotivanich K, Day; NP, Dondorp AM. Randomized controlled trial of levamisole hydrochloride as; adjunctive therapy in severe falciparum malaria with high parasitemia. J Infect; Dis. 2014 Jan 1;209(1):120-9. doi: 10.1093/infdis/jit410. Epub 2013 Aug 13.; PubMed PMID: 23943850; PubMed Central PMCID: PMC3864382.; ; ; 5: Wang H, Zhang J, Gao C, Zhu Y, Wang C, Zheng W. Topical levamisole; hydrochloride therapy attenuates experimental murine allergic rhinitis. Eur J; Pharmacol. 2007 Dec 22;577(1-3):162-9. Epub 2007 Aug 25. PubMed PMID: 17935711.; ; ; 6: Nogueira RB, Sakate M, Matsubara BB, de Souza Gonçalves R, Magalhães Rosa GJ. ; Evaluation of cardiac rhythm in dogs treated with levamisole hydrochloride using ; 24-hour ambulatory electrocardiography. J Vet Cardiol. 2003 Nov;5(2):29-32. doi: ; 10.1016/S1760-2734(06)70049-2. PubMed PMID: 19081362.; ; ; 7: Gallagher KM, Corrigan OI. Mechanistic aspects of the release of levamisole; hydrochloride from biodegradable polymers. J Control Release. 2000 Nov; 3;69(2):261-72. PubMed PMID: 11064133.; ; ; 8: Chartier C, Pors I, Sutra JF, Alvinerie M. Efficacy and pharmacokinetics of; levamisole hydrochloride in goats with nematode infections. Vet Rec. 2000 Mar; 18;146(12):350-1. PubMed PMID: 10777045.; ; ; 9: Du Preez JL, Lötter AP. Solid-phase extraction and HPLC determination of; levamisole hydrochloride in sheep plasma. Onderstepoort J Vet Res. 1996; Sep;63(3):209-11. PubMed PMID: 8917857.; ; ; 10: Rai RB, Ahlawat SP, Singh S, Nagarajan V. Levamisole hydrochloride: an; effective treatment for stephanofilarial dermatitis (humpsore) in cattle. Trop; Anim Health Prod. 1994 Aug;26(3):175-6. PubMed PMID: 7809991.